Cas no 1443341-29-4 ((4-chloro-2-methylphenyl)-(furan-2-yl)methanol)

(4-Chloro-2-methylphenyl)-(furan-2-yl)methanol is a chiral aromatic alcohol featuring a chloro-methylphenyl group and a furanyl moiety, offering versatile utility in synthetic organic chemistry. Its bifunctional structure allows for further derivatization, making it valuable as an intermediate in pharmaceutical and agrochemical applications. The presence of both electron-rich (furan) and electron-deficient (chlorophenyl) components enhances its reactivity in cross-coupling and condensation reactions. The compound's sterically hindered alcohol group can serve as a precursor for asymmetric synthesis or ligand design. High purity grades ensure consistent performance in research and industrial processes. Stability under standard conditions and compatibility with common solvents further underscore its practicality in complex synthetic pathways.
(4-chloro-2-methylphenyl)-(furan-2-yl)methanol structure
1443341-29-4 structure
Product Name:(4-chloro-2-methylphenyl)-(furan-2-yl)methanol
CAS No:1443341-29-4
MF:C12H11ClO2
MW:222.667542695999
MDL:MFCD07775246
CID:5160608
Update Time:2026-03-04

(4-chloro-2-methylphenyl)-(furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-chloro-2-methylphenyl)-(furan-2-yl)methanol
    • MDL: MFCD07775246
    • Inchi: 1S/C12H11ClO2/c1-8-7-9(13)4-5-10(8)12(14)11-3-2-6-15-11/h2-7,12,14H,1H3
    • InChI Key: DQKPKTBANWJFLA-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(Cl)C=C1C)(C1=CC=CO1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

(4-chloro-2-methylphenyl)-(furan-2-yl)methanol Pricemore >>

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(4-chloro-2-methylphenyl)-(furan-2-yl)methanol Related Literature

Additional information on (4-chloro-2-methylphenyl)-(furan-2-yl)methanol

Introduction to (4-chloro-2-methylphenyl)-(furan-2-yl)methanol (CAS No. 1443341-29-4)

(4-chloro-2-methylphenyl)-(furan-2-yl)methanol, with the CAS number 1443341-29-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated and methylated phenyl ring and a furan moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (4-chloro-2-methylphenyl)-(furan-2-yl)methanol is represented by the formula C11H11ClO2. The presence of the chloro and methyl groups on the phenyl ring, along with the furan ring, imparts specific physical and chemical properties to the molecule. These properties include solubility, stability, and reactivity, which are crucial for its potential use in pharmaceutical formulations.

Recent studies have highlighted the potential therapeutic applications of (4-chloro-2-methylphenyl)-(furan-2-yl)methanol. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have shown that (4-chloro-2-methylphenyl)-(furan-2-yl)methanol can induce apoptosis in cancer cells through the modulation of specific signaling pathways. For instance, a study published in Cancer Letters demonstrated that this compound selectively targets and induces apoptosis in human breast cancer cells, while showing minimal toxicity to normal cells. This selective cytotoxicity is a highly desirable property for anticancer drugs, as it can reduce side effects associated with traditional chemotherapy.

In addition to its biological activities, the synthetic accessibility of (4-chloro-2-methylphenyl)-(furan-2-yl)methanol is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through various methods, including nucleophilic substitution reactions and coupling reactions. These synthetic routes are well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

The pharmacokinetic properties of (4-chloro-2-methylphenyl)-(furan-2-yl)methanol

To further explore the therapeutic potential of (4-chloro-2-methylphenyl)-(furan-2-yl)methanol

In conclusion, (4-chloro-2-methylphenyl)-(furan-2-yl)methanol (CAS No. 1443341-29-4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic uses will emerge, paving the way for innovative treatments in medicine.

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